Cas no 98429-67-5 (3-(bromomethyl)hexane)

• Product Name: 3-(bromomethyl)hexane
• CAS No: 98429-67-5
• MF: C₇H₁₅Br
• MW: 179.098001718521
• CID: 5288259
• PubChem ID: 13443221
• Update Time: 2025-10-29

3-(bromomethyl)hexane Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)hexane
• Hexane, 3-(bromomethyl)-

• Inchi： 1S/C7H15Br/c1-3-5-7(4-2)6-8/h7H,3-6H2,1-2H3
• InChI Key： ARFFUTYHKZEVGA-UHFFFAOYSA-N
• SMILES： CCC(CBr)CCC

Computed Properties

• Exact Mass: 178.03571g/mol
• Monoisotopic Mass: 178.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 43.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 3-(bromomethyl)hexane

Introduction to 3-(bromomethyl)hexane (CAS No. 98429-67-5)

3-(bromomethyl)hexane, identified by the Chemical Abstracts Service Number (CAS No.) 98429-67-5, is a significant organic compound widely utilized in synthetic chemistry and pharmaceutical research. This compound, featuring a hexane backbone substituted with a bromomethyl group, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it particularly valuable in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

The bromomethyl functional group attached to the hexane chain imparts reactivity that is highly useful in organic transformations. Specifically, the bromine atom can participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at the terminal carbon. This reactivity has made 3-(bromomethyl)hexane a cornerstone in the construction of more complex molecular architectures, particularly in medicinal chemistry.

In recent years, advancements in synthetic methodologies have highlighted the importance of 3-(bromomethyl)hexane in the development of novel therapeutic agents. For instance, researchers have leveraged this compound to synthesize alkylating agents, which are critical in certain types of cancer treatments. The ability to introduce bulky or electron-withdrawing groups via the bromomethyl moiety allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are essential for drug efficacy.

Moreover, the applications of 3-(bromomethyl)hexane extend beyond pharmaceuticals. In materials science, this compound has been explored as a precursor for polymer modifications, where its reactivity enables the creation of functionalized polymers with enhanced properties. The hexane chain provides a hydrophobic backbone, while the bromomethyl group facilitates cross-linking or grafting reactions, leading to materials with tailored characteristics for industrial applications.

Recent studies have also demonstrated the utility of 3-(bromomethyl)hexane in bioconjugation techniques. By reacting with nucleophiles such as amines or thiols present in biomolecules like peptides or proteins, researchers can introduce alkylating groups that modify biological activity. This approach has been particularly useful in drug discovery pipelines, where site-specific modifications are required to optimize pharmacokinetic profiles.

The synthesis of 3-(bromomethyl)hexane itself is an area of active research. Modern synthetic routes often focus on maximizing yield and minimizing byproducts to ensure high purity for sensitive applications. Catalytic methods have been developed to enhance the efficiency of bromination reactions on hexane derivatives, reducing reliance on harsh conditions and improving sustainability.

In conclusion, 3-(bromomethyl)hexane (CAS No. 98429-67-5) is a multifaceted compound with broad utility across multiple scientific disciplines. Its role as a synthetic intermediate continues to be refined through innovative methodologies, supporting advancements in drug development and material science. As research progresses, further applications and optimizations are expected to emerge, solidifying its importance in modern chemical synthesis.